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Cat. No.: B1216580 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Etacelasil is an organosilicon compound recognized for its function as a plant growth regulator.

Its primary mechanism of action is the release of ethylene, a key phytohormone involved in

numerous physiological processes in plants, including fruit ripening, senescence, and

abscission. While the chemical identity and general function of Etacelasil are established,

detailed public-domain information regarding its initial discovery, specific synthesis protocols,

and comprehensive quantitative performance data is limited. This document aims to provide an

in-depth guide based on available scientific knowledge, including a probable synthesis route,

its role in the ethylene signaling pathway, and a framework for its experimental evaluation.

Discovery and Synthesis of Etacelasil
Information regarding the specific discovery of Etacelasil, including the researchers and

organization responsible for its initial development, is not extensively documented in publicly

accessible scientific literature. It is known by several synonyms, including Alsol and the code

CGA 13586.

Probable Synthesis Pathway
A detailed experimental protocol for the synthesis of Etacelasil is not available in the reviewed

literature. However, based on the principles of organosilicon chemistry, a likely synthetic route
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involves the reaction of a chlorosilane precursor with an appropriate alcohol. The most

probable method for synthesizing Etacelasil, (2-chloroethyl)tris(2-methoxyethoxy)silane, would

be the alcoholysis of (2-chloroethyl)trichlorosilane with 2-methoxyethanol.

Reaction:

Cl₃SiCH₂CH₂Cl + 3 CH₃OCH₂CH₂OH → (CH₃OCH₂CH₂O)₃SiCH₂CH₂Cl + 3 HCl

This reaction would typically be carried out in the presence of a tertiary amine base (e.g.,

triethylamine or pyridine) to neutralize the hydrochloric acid byproduct, driving the reaction to

completion. The product would then be isolated and purified using standard techniques such as

distillation under reduced pressure.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Etacelasil is presented in Table 1.

Property Value

IUPAC Name 2-chloroethyl-tris(2-methoxyethoxy)silane

CAS Number 37894-46-5

Molecular Formula C₁₁H₂₅ClO₆Si

Molecular Weight 316.85 g/mol

Appearance Likely a liquid (based on related compounds)

Boiling Point 316.3 °C at 760 mmHg

Density 1.072 g/cm³

Water Solubility 0.08 M

Mechanism of Action: The Ethylene Signaling
Pathway
Etacelasil functions by releasing ethylene, which then interacts with the plant's ethylene

signaling pathway. This pathway is a well-characterized cascade that regulates a wide array of
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developmental and stress responses.

In the absence of ethylene, the ethylene receptors (such as ETR1 and ERS1), located in the

endoplasmic reticulum membrane, activate the CTR1 protein kinase. CTR1, in turn,

phosphorylates and inactivates the downstream signaling component EIN2. This prevents the

signal from propagating further, and the transcription factors responsible for ethylene

responses (like EIN3) are targeted for degradation.

When ethylene is present (released from Etacelasil), it binds to the ethylene receptors,

inactivating them. This inactivation leads to the deactivation of CTR1. As a result, EIN2 is no

longer phosphorylated and becomes active. The C-terminal portion of EIN2 is cleaved and

translocates to the nucleus, where it stabilizes the EIN3 transcription factor. EIN3 then activates

the transcription of ethylene-responsive genes, leading to the physiological effects associated

with ethylene.

Caption: The ethylene signaling pathway in plants.

Experimental Protocols
Detailed experimental protocols for the application and analysis of Etacelasil are not widely

published. However, a general workflow for evaluating the efficacy of an ethylene-releasing

compound like Etacelasil can be outlined.

General Experimental Workflow for Efficacy Testing
Caption: A generalized workflow for evaluating Etacelasil's efficacy.

Measurement of Ethylene Release
A key experiment would be to quantify the release of ethylene from Etacelasil under various

conditions (e.g., different pH, temperature, and humidity). This is typically done using gas

chromatography (GC).

An aqueous solution of Etacelasil is prepared.

The solution is placed in a sealed vial with a known headspace volume.

The vials are incubated under controlled temperature.
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At specific time intervals, a sample of the headspace gas is withdrawn using a gas-tight

syringe.

The gas sample is injected into a GC equipped with a suitable column (e.g., alumina) and a

flame ionization detector (FID) to quantify the ethylene concentration.

The rate of ethylene release can then be calculated.

Quantitative Data
Comprehensive, publicly available quantitative data on the performance of Etacelasil is
scarce. While it has been noted for its use in applications such as the thinning of olives,

specific dose-response data from peer-reviewed studies are not readily available. The following

tables are provided as templates to illustrate how such data would be presented.

Table 2: Ethylene Release Kinetics of Etacelasil (Hypothetical Data)

Time (hours)
Ethylene Concentration in Headspace
(ppm)

1 Data Unavailable

6 Data Unavailable

12 Data Unavailable

24 Data Unavailable

48 Data Unavailable

Table 3: Efficacy of Etacelasil on Olive Fruit Thinning (Hypothetical Data)
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Etacelasil Concentration
(ppm)

Fruit Set Reduction (%) Final Fruit Diameter (mm)

0 (Control) Data Unavailable Data Unavailable

100 Data Unavailable Data Unavailable

250 Data Unavailable Data Unavailable

500 Data Unavailable Data Unavailable

Conclusion
Etacelasil is an ethylene-releasing agent with applications in plant growth regulation. Its

mechanism of action is tied to the well-understood ethylene signaling pathway in plants. While

its chemical nature is known, there is a notable lack of publicly available, in-depth technical

data regarding its discovery, specific synthesis protocols, and quantitative performance. The

information that is available suggests a synthesis route common for organosilicon compounds.

Further research and publication of data would be necessary to provide a more complete

technical guide for the scientific community. It is possible that such detailed information is

proprietary and resides within the developing company's internal documentation.

To cite this document: BenchChem. [Etacelasil: A Technical Whitepaper on its Synthesis and
Biological Role]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216580#discovery-and-synthesis-of-etacelasil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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